Cas no 2377605-91-7 (2-Chloro-5-methylpyridine-4-boronic acid)

• Product Name: 2-Chloro-5-methylpyridine-4-boronic acid
• CAS No: 2377605-91-7
• MF: C₆H₇BClNO₂
• MW: 171.389280557632
• CID: 5074953
• PubChem ID: 72212921
• Update Time: 2026-03-01

2-Chloro-5-methylpyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-METHYLPYRIDINE-4-BORONIC ACID
• (2-CHLORO-5-METHYLPYRIDIN-4-YL)BORONIC ACID
• AB71260
• BS-33649
• (2-chloro-5-methyl-4-pyridyl)boronic acid
• CS-0178171
• 2377605-91-7
• E91163
• MFCD16610704
• 2-Chloro-5-methylpyridine-4-boronic acid

• Inchi： 1S/C6H7BClNO2/c1-4-3-9-6(8)2-5(4)7(10)11/h2-3,10-11H,1H3
• InChI Key： QBZKLISKPQAJJB-UHFFFAOYSA-N
• SMILES： ClC1=CC(B(O)O)=C(C=N1)C

Computed Properties

• Exact Mass: 171.0258363g/mol
• Monoisotopic Mass: 171.0258363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4

Additional information on 2-Chloro-5-methylpyridine-4-boronic acid

Comprehensive Overview of 2-Chloro-5-methylpyridine-4-boronic acid (CAS No. 2377605-91-7)

2-Chloro-5-methylpyridine-4-boronic acid (CAS No. 2377605-91-7) is a specialized boronic acid derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the pyridine-boronic acid family, a class of chemicals gaining traction due to their versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Researchers and industries are increasingly focusing on this compound for its potential in developing novel small-molecule drugs and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The structural uniqueness of 2-Chloro-5-methylpyridine-4-boronic acid lies in its chloro and methyl substituents, which enhance its reactivity and selectivity in coupling reactions. These features make it a valuable building block for constructing complex heterocyclic frameworks, a key area of interest in drug discovery and material science. Recent trends in AI-driven molecular design and high-throughput screening have further amplified its relevance, as computational tools prioritize boronic acids for their predictable reactivity and low toxicity.

From an industrial perspective, the demand for CAS No. 2377605-91-7 is driven by its applications in precision agriculture and bioconjugation. For instance, it serves as a precursor for synthesizing herbicide intermediates, addressing global challenges like food security and resistance management. Additionally, its role in proteolysis-targeting chimeras (PROTACs) highlights its potential in targeted protein degradation, a revolutionary approach in oncology and neurodegenerative disease research.

Quality and purity are critical for 2-Chloro-5-methylpyridine-4-boronic acid, as impurities can significantly impact reaction yields and downstream applications. Reputable suppliers adhere to stringent GMP standards and provide detailed analytical certificates, ensuring compliance with REACH and other regulatory frameworks. Users often search for "synthesis protocol for 2-Chloro-5-methylpyridine-4-boronic acid" or "suppliers of CAS 2377605-91-7", reflecting the need for reliable sourcing and methodological guidance.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of boronic acids requires PPE and ventilation controls to minimize exposure. The compound’s stability under ambient conditions and compatibility with green solvents like ethanol or water further enhance its appeal in sustainable chemistry initiatives.

In summary, 2-Chloro-5-methylpyridine-4-boronic acid (CAS No. 2377605-91-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from catalysis to biopharmaceuticals—underscore its importance in addressing both scientific and industrial challenges. As research into boron-containing compounds expands, this compound is poised to remain a focal point in cutting-edge chemical development.